Cas no 1261916-81-7 ([1,1'-Biphenyl]-2-carboxylic acid, 3'-[[(1,1-dimethylethyl)amino]sulfonyl]-4-methoxy-)

• Product Name: [1,1'-Biphenyl]-2-carboxylic acid, 3'-[[(1,1-dimethylethyl)amino]sulfonyl]-4-methoxy-
• CAS No: 1261916-81-7
• MF: C₁₈H₂₁NO₅S
• MW: 363.428044080734
• MDL: MFCD18323186
• CID: 5148666
• Update Time: 2023-08-24

[1,1'-Biphenyl]-2-carboxylic acid, 3'-[[(1,1-dimethylethyl)amino]sulfonyl]-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-(3-t-Butylsulfamoylphenyl)-5-methoxybenzoic acid
• [1,1'-Biphenyl]-2-carboxylic acid, 3'-[[(1,1-dimethylethyl)amino]sulfonyl]-4-methoxy-

• MDL： MFCD18323186
• Inchi： 1S/C18H21NO5S/c1-18(2,3)19-25(22,23)14-7-5-6-12(10-14)15-9-8-13(24-4)11-16(15)17(20)21/h5-11,19H,1-4H3,(H,20,21)
• InChI Key： VNURNJJPMHGEGS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=CC(=CC=2C(=O)O)OC)C=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 563
• XLogP3: 3
• Topological Polar Surface Area: 101